Cas no 955112-64-8 (5-(difluoromethyl)pyridine-2-carbaldehyde)

• Product Name: 5-(difluoromethyl)pyridine-2-carbaldehyde
• CAS No: 955112-64-8
• MF: C₇H₅F₂NO
• MW: 157.117508649826
• MDL: MFCD18256104
• CID: 1123053
• PubChem ID: 23626474
• Update Time: 2025-06-13

5-(difluoromethyl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-2-Pyridinecarboxaldehyde
• 5-(difluoromethyl)pyridine-2-carbaldehyde
• 955112-64-8
• EN300-1085139
• 5-(DIFLUOROMETHYL)PICOLINALDEHYDE
• CS-0309985
• Z1255441765
• WFMJTFFIAWTSRQ-UHFFFAOYSA-N
• AB74732
• SCHEMBL20489882
• SY262948
• MFCD18256104
• WS-03097
• DB-107182
• 2-Pyridinecarboxaldehyde, 5-(difluoromethyl)-

• MDL： MFCD18256104
• Inchi： 1S/C7H5F2NO/c8-7(9)5-1-2-6(4-11)10-3-5/h1-4,7H
• InChI Key： WFMJTFFIAWTSRQ-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C=O)=CC=1)F

Computed Properties

• Exact Mass: 157.03392011g/mol
• Monoisotopic Mass: 157.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Additional information on 5-(difluoromethyl)pyridine-2-carbaldehyde

Professional Introduction to 5-(difluoromethyl)pyridine-2-carbaldehyde (CAS No. 955112-64-8)

5-(difluoromethyl)pyridine-2-carbaldehyde is a significant compound in the field of pharmaceutical and agrochemical research, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 955112-64-8, has garnered considerable attention due to its potential applications in the synthesis of novel active pharmaceutical ingredients (APIs) and advanced materials. The presence of both a pyridine ring and a difluoromethyl substituent makes it a versatile intermediate in organic synthesis, particularly in the development of compounds with enhanced biological activity.

The compound’s molecular structure, consisting of a pyridine core substituted at the 2-position with a formyl group and at the 5-position with a difluoromethyl group, imparts specific reactivity that is highly valuable in medicinal chemistry. The difluoromethyl group is known for its ability to improve metabolic stability and binding affinity in drug candidates, making it a preferred moiety in the design of next-generation therapeutics. This feature has been extensively explored in recent years, leading to several groundbreaking discoveries in the treatment of various diseases.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative disorders. 5-(difluoromethyl)pyridine-2-carbaldehyde has emerged as a key intermediate in the synthesis of inhibitors targeting enzymes such as kinases and proteases. These enzymes play critical roles in disease pathogenesis, and their inhibition can lead to significant therapeutic benefits. For instance, studies have demonstrated its utility in generating potent inhibitors of Janus kinases (JAKs), which are implicated in autoimmune diseases like rheumatoid arthritis.

The compound’s reactivity also makes it an excellent candidate for cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. Techniques such as Suzuki-Miyaura and Buchwald-Hartwig couplings have been employed to introduce diverse functional groups onto the pyridine scaffold, expanding its utility in drug discovery. Additionally, the formyl group at the 2-position allows for further derivatization via condensation reactions with amines or hydrazines, leading to heterocyclic compounds with potential pharmacological activity.

Advances in computational chemistry have further enhanced the understanding of 5-(difluoromethyl)pyridine-2-carbaldehyde’s properties. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches have been integrated with experimental techniques to accelerate the discovery process, reducing the time and cost associated with traditional drug development methodologies.

The agrochemical sector has also recognized the value of this compound as a building block for novel pesticides and herbicides. The difluoromethyl group’s stability under environmental conditions makes it an ideal candidate for developing compounds that exhibit prolonged activity while minimizing toxicity to non-target organisms. Recent research has shown promising results in using derivatives of 5-(difluoromethyl)pyridine-2-carbaldehyde to create systemic insecticides that target specific pests without harming beneficial insects or ecosystems.

In conclusion, 5-(difluoromethyl)pyridine-2-carbaldehyde (CAS No. 955112-64-8) represents a cornerstone in modern chemical synthesis and drug discovery. Its unique structural features and reactivity have enabled its application across multiple fields, from pharmaceuticals to agrochemicals. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to remain at the forefront of innovation in chemical biology and materials science.